Cas no 53905-37-6 ([1,1'-Biphenyl]-3,3'-diol,4,4'-dichloro-)

[1,1'-Biphenyl]-3,3'-diol,4,4'-dichloro- structure
53905-37-6 structure
Product Name:[1,1'-Biphenyl]-3,3'-diol,4,4'-dichloro-
CAS No:53905-37-6
MF:C12H8Cl2O2
MW:255.09672164917
CID:378120
PubChem ID:620336
Update Time:2025-04-19

[1,1'-Biphenyl]-3,3'-diol,4,4'-dichloro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3,3'-diol,4,4'-dichloro-
    • 2-chloro-5-(4-chloro-3-hydroxyphenyl)phenol
    • 4,4'-Dichloro-(1,1'-biphenyl)-3,3'-diol
    • (1,1'-Biphenyl)-3,3'-diol, 4,4'-dichloro-
    • 4,4'-Dichloro[1,1'-biphenyl]-3,3'-diol
    • DTXSID80202181
    • SCHEMBL2476458
    • [1,1'-Biphenyl]-3,3'-diol, 4,4'-dichloro-
    • 4,4'-Dichloro[1,1'-biphenyl]-3,3'-diol #
    • 4,4'-dichloro-3,3'-biphenyldiol
    • 53905-37-6
    • HCMZQOFFKKISQI-UHFFFAOYSA-N
    • Inchi: 1S/C12H8Cl2O2/c13-9-3-1-7(5-11(9)15)8-2-4-10(14)12(16)6-8/h1-6,15-16H
    • InChI Key: HCMZQOFFKKISQI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1O)C1C=CC(=C(C=1)O)Cl

Computed Properties

  • Exact Mass: 253.99024
  • Monoisotopic Mass: 253.9901349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

[1,1'-Biphenyl]-3,3'-diol,4,4'-dichloro- Related Literature

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